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Abstract
Cinromide is a potent and selective inhibitor of the neutral amino acid transporter B⁰AT1

(SLC6A19).[1][2] Its ability to modulate amino acid homeostasis makes it a valuable tool for

studying cellular metabolism, nutrient sensing pathways, and for the development of

therapeutics targeting diseases such as metabolic disorders. This document provides detailed

protocols for the preparation and application of cinromide in cell culture experiments, including

recommended dosages and a summary of its key chemical properties.

Chemical Properties and Data Presentation
A comprehensive understanding of the physicochemical properties of cinromide is essential

for its effective use in in vitro studies. The following table summarizes key quantitative data for

cinromide.
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Property Value Reference

Molecular Formula C₁₁H₁₂BrNO [3]

Molecular Weight 254.12 g/mol [3]

CAS Number 58473-74-8 [3]

Appearance White solid [1]

IC₅₀ for B⁰AT1 (SLC6A19) 0.5 µM - 0.8 µM [1][4][5]

Solubility Soluble in DMSO [6]

Experimental Protocols
Preparation of Cinromide Stock Solution
Accurate preparation of the cinromide stock solution is critical for obtaining reproducible

experimental results. Given its solubility, Dimethyl Sulfoxide (DMSO) is the recommended

solvent.

Materials:

Cinromide powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Protocol:

Calculate the required mass of cinromide: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = 10 mM * 254.12 g/mol * Volume (L) For example, to prepare

1 mL of a 10 mM stock solution, dissolve 2.54 mg of cinromide in 1 mL of DMSO.

Dissolution:
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Aseptically weigh the calculated amount of cinromide powder and transfer it to a sterile

tube.

Add the appropriate volume of DMSO.

Vortex the solution until the cinromide is completely dissolved. Gentle heating or

sonication can be used to aid dissolution if precipitation occurs.[6]

Sterilization: The DMSO stock solution is considered sterile if prepared from sterile

components under aseptic conditions. Filtration is generally not required for DMSO stocks.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C for long-term use.

Dosing Cinromide in Cell Culture
The effective concentration of cinromide can vary depending on the cell type and experimental

design. Based on its IC₅₀ value, a starting concentration range of 0.1 µM to 10 µM is

recommended for most cell-based assays.

Materials:

Cinromide stock solution (10 mM in DMSO)

Complete cell culture medium appropriate for the cell line

Cells seeded in culture plates

Protocol:

Thaw the cinromide stock solution: Thaw a single-use aliquot of the 10 mM cinromide
stock solution at room temperature.

Prepare intermediate dilutions (if necessary): For lower final concentrations, it may be

necessary to prepare an intermediate dilution of the stock solution in complete cell culture

medium.
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Dilute to the final working concentration: Directly add the appropriate volume of the

cinromide stock solution to the cell culture medium to achieve the desired final

concentration. Ensure that the final concentration of DMSO in the culture medium does not

exceed 0.1% (v/v) to avoid solvent-induced cytotoxicity.

Example: To achieve a final concentration of 1 µM in 1 mL of medium, add 0.1 µL of the 10

mM stock solution.

Vehicle Control: It is crucial to include a vehicle control in all experiments. This control should

contain the same final concentration of DMSO as the cinromide-treated wells.

Incubation: Incubate the cells with cinromide for the desired experimental duration. The

incubation time will depend on the specific assay and the biological question being

addressed.

Signaling Pathway and Experimental Workflow
Cinromide's Mechanism of Action
Cinromide exerts its effects by inhibiting the B⁰AT1 (SLC6A19) transporter, which is

responsible for the sodium-dependent uptake of neutral amino acids, such as leucine, into the

cell.[1][4] By blocking this transporter, cinromide reduces the intracellular availability of these

amino acids. This can subsequently impact downstream signaling pathways that are regulated

by amino acid levels, most notably the mTOR (mammalian target of rapamycin) pathway, a

central regulator of cell growth and protein synthesis.[7][8]
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Caption: Cinromide inhibits B⁰AT1, affecting amino acid uptake and mTOR signaling.

Experimental Workflow
The following diagram outlines a typical workflow for conducting a cell-based assay with

cinromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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